N-(benzo[d][1,3]dioxol-5-yl)-2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[2-[(3-chlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C20H16ClN3O4S/c21-13-3-1-2-12(6-13)10-29-20-23-15(9-19(26)24-20)8-18(25)22-14-4-5-16-17(7-14)28-11-27-16/h1-7,9H,8,10-11H2,(H,22,25)(H,23,24,26)
• InChI Key: XAJXZQDEPFRPDY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CC3=CC(=O)NC(=N3)SCC4=CC(=CC=C4)Cl
• Molecular Formula: C20H16ClN3O4S
• Molecular Weight: 429.9 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN3O4S and its molecular weight is 429.88. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Cascade Reactions

Thiourea derivatives, including compounds structurally similar to the one , serve as versatile precursors for synthesizing a wide range of heterocycles. These reactions often involve cascade processes that are highly efficient, showcasing excellent atom economy. For instance, thioureido-acetamides have been utilized to synthesize imidazo[1,2-c]pyrimidines, highlighting their utility in creating important heterocyclic compounds through benign synthetic routes (Schmeyers & Kaupp, 2002).

Anticancer and Anti-inflammatory Properties

Several derivatives have been synthesized to explore their pharmacological potential. For instance, studies have shown that compounds derived from such chemical structures can exhibit significant anti-inflammatory and analgesic activities. These derivatives have been tested as cyclooxygenase inhibitors, revealing their potential as therapeutic agents with notable efficacy in pain management and inflammation reduction (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Structural and Mechanistic Insights

Crystallographic studies provide deep insights into the structural configurations of related compounds, aiding in the understanding of their interactions at the molecular level. Such analyses are crucial for rational drug design, enabling the identification of potential therapeutic targets (Subasri et al., 2016).

Metabolic Stability Enhancements

Research into the metabolic stability of similar compounds has led to the development of analogs with improved pharmacokinetic profiles. By modifying the heterocyclic core, researchers have successfully reduced metabolic deacetylation, thereby enhancing the compound's stability and potential efficacy as a therapeutic agent (Stec et al., 2011).

Novel Therapeutic Applications

Ongoing investigations into the therapeutic applications of these compounds include their role as potential antitumor agents. Through meticulous synthesis and evaluation, novel derivatives have been identified that demonstrate promising activity against various cancer cell lines, underscoring the potential of these compounds in oncology (Gangjee et al., 2005).